Cas no 2229427-05-6 (4-(2-fluoro-4-nitrophenyl)-1H-imidazole)

• Product Name: 4-(2-fluoro-4-nitrophenyl)-1H-imidazole
• CAS No: 2229427-05-6
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 6499733
• PubChem ID: 165611551
• Update Time: 2025-07-23

4-(2-fluoro-4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-nitrophenyl)-1H-imidazole
• 2229427-05-6
• EN300-1761836

• Inchi： 1S/C9H6FN3O2/c10-8-3-6(13(14)15)1-2-7(8)9-4-11-5-12-9/h1-5H,(H,11,12)
• InChI Key： GIHZSPJWIIIJJA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.04440460g/mol
• Monoisotopic Mass: 207.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(2-fluoro-4-nitrophenyl)-1H-imidazole

Introduction to 4-(2-fluoro-4-nitrophenyl)-1H-imidazole (CAS No: 2229427-05-6)

4-(2-fluoro-4-nitrophenyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No) 2229427-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a fused imidazole ring connected to a nitro-substituted fluoroaryl group, making it a structurally intriguing molecule with potential applications in drug discovery and therapeutic development.

The structural motif of 4-(2-fluoro-4-nitrophenyl)-1H-imidazole combines the unique electronic properties of the imidazole ring with the pharmacophoric potential of the fluoro- and nitro-substituted benzene ring. The presence of both fluorine and nitro groups introduces additional functional diversity, enabling diverse interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate binding affinity, metabolic stability, and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel imidazole derivatives as pharmacological agents due to their broad spectrum of biological activities. The imidazole scaffold is particularly well-represented in natural products and drug molecules, with known applications ranging from antifungal agents to kinase inhibitors. The introduction of fluorine and nitro substituents into this framework can further enhance the biological activity by influencing electronic distribution, lipophilicity, and hydrogen bonding capabilities.

One of the most compelling aspects of 4-(2-fluoro-4-nitrophenyl)-1H-imidazole is its potential as a lead compound for further optimization. The combination of the fluoro group, which is known for its ability to improve metabolic stability and binding affinity, with the nitro group, which can serve as a hydrogen bond acceptor or participate in π-stacking interactions, creates a versatile molecular platform. This compound has been explored in various contexts, including its role as an intermediate in synthesizing more complex molecules with tailored biological activities.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance drug-like properties. The fluorine atom can modulate the electronic properties of adjacent functional groups, influencing both potency and selectivity. In the case of 4-(2-fluoro-4-nitrophenyl)-1H-imidazole, the fluorine substituent on the phenyl ring likely contributes to improved binding interactions with biological targets, making it an attractive candidate for further investigation.

The nitro group in 4-(2-fluoro-4-nitrophenyl)-1H-imidazole also plays a crucial role in its pharmacological profile. Nitroaromatic compounds are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The nitro group can participate in hydrogen bonding interactions and π-stacking with biomolecules, which can be critical for achieving high affinity binding. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic distribution of the molecule, potentially enhancing its interaction with specific biological targets.

From a synthetic perspective, 4-(2-fluoro-4-nitrophenyl)-1H-imidazole represents an interesting challenge due to its complex structural features. The synthesis likely involves multi-step organic transformations, including condensation reactions to form the imidazole ring and functionalization steps to introduce the fluoro and nitro substituents. Advances in synthetic methodologies have made it possible to construct such complex molecules with high precision, enabling researchers to explore their full pharmacological potential.

The potential applications of 4-(2-fluoro-4-nitrophenyl)-1H-imidazole extend across multiple therapeutic areas. Its structural features suggest that it may exhibit activity against enzymes involved in inflammatory pathways or cancer cell proliferation. Additionally, its ability to interact with biological targets through hydrogen bonding and π-stacking makes it a promising candidate for developing novel therapeutic agents. Further research is needed to fully elucidate its biological profile and explore its potential as a lead compound for drug development.

In conclusion,4-(2-fluoro-4-nitrophenyl)-1H-imidazole (CAS No: 2229427-05-6) is a structurally fascinating compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new insights into the pharmacological properties of imidazole derivatives,4-(2-fluoro-4-nitrophenyl)-1H-imidazole is poised to play an important role in the development of novel drug candidates.